Cas no 861206-44-2 (4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 861206-44-2
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6783656
• PubChem ID: 3811616
• Update Time: 2025-07-14

4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1W-0896
• AKOS005084204
• 861206-44-2
• 4-(2,4-dimethoxyphenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-1,2,4-triazol-3-one

• Inchi： 1S/C19H21N3O4/c1-14-20-21(11-12-26-15-7-5-4-6-8-15)19(23)22(14)17-10-9-16(24-2)13-18(17)25-3/h4-10,13H,11-12H2,1-3H3
• InChI Key： RQENHZHPPPUIBO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C(N(C2C=CC(=CC=2OC)OC)C(C)=N1)=O

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Introduction to 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 861206-44-2) in Modern Chemical Biology

The compound 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, identified by the CAS number 861206-44-2, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of a triazolone core, combined with aromatic rings and an alkoxyethyl side chain, positions it as a versatile scaffold for drug discovery and molecular probe development.

Recent studies have highlighted the potential of this compound as a bioactive molecule with implications in various therapeutic areas. The dimethoxyphenyl moiety and the methyl substituent at the triazolone ring contribute to its favorable pharmacokinetic properties, while the phenoxyethyl side chain enhances solubility and bioavailability. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In the context of modern drug design, this compound exemplifies the integration of rational molecular optimization with high-throughput screening methodologies. Researchers have leveraged computational modeling to predict its interactions with biological targets, particularly enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that it may exhibit inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in modulating inflammatory responses.

The triazolone scaffold is well-documented for its versatility in medicinal chemistry due to its ability to form stable hydrogen bonds and exhibit favorable metabolic stability. This feature is particularly advantageous in designing small molecules that require prolonged circulation or resistance to enzymatic degradation. The structural motif of 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one aligns with these principles, making it a compelling candidate for developing novel therapeutics.

Emerging research also explores its potential in neurological disorders, where modulation of inflammatory pathways has shown promise in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with microglial cells—key players in neuroinflammation—has been a focus of recent investigations. Studies indicate that it may attenuate pro-inflammatory cytokine release without compromising essential immune functions, suggesting a dual-action mechanism that could be therapeutically beneficial.

The phenoxyethyl side chain further enhances the compound's pharmacological profile by improving membrane permeability and binding affinity to target proteins. This feature has been exploited in designing probes for studying protein-protein interactions (PPIs) and post-translational modifications (PTMs). Advanced spectroscopic techniques combined with mass spectrometry have revealed insights into its binding dynamics with biological macromolecules, providing valuable data for structure-based drug design.

From a synthetic chemistry perspective, the preparation of 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one showcases innovative methodologies in heterocyclic chemistry. The synthesis involves multi-step reactions that highlight the importance of transition metal catalysis and orthogonal functionalization strategies. These approaches not only facilitate efficient production but also enable diversification of the scaffold for generating analog libraries—a cornerstone of modern drug discovery pipelines.

The compound's stability under various physiological conditions has been another area of interest. Studies have demonstrated its resilience to hydrolysis and oxidation, which are critical factors for drug efficacy. This stability is attributed to the robust nature of the triazolone ring and the electronic delocalization provided by the aromatic systems. Such properties are often sought after in developing long-lasting therapeutic agents.

In conclusion, 4-(2,4-dimethoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 861206-44-2) stands as a testament to the ingenuity of synthetic chemists and biologists working at the intersection of chemistry and medicine. Its unique structural features and promising biological activities position it as a valuable asset in ongoing research efforts aimed at addressing complex diseases through innovative molecular solutions.